Cas no 1823855-18-0 (2-(2-Chloro-4-methylphenyl)propanenitrile)

• Product Name: 2-(2-Chloro-4-methylphenyl)propanenitrile
• CAS No: 1823855-18-0
• MF: C₁₀H₁₀ClN
• MW: 179.646101474762
• CID: 6506219
• PubChem ID: 130135108
• Update Time: 2025-06-07

2-(2-Chloro-4-methylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1823855-18-0
• 2-(2-chloro-4-methylphenyl)propanenitrile
• EN300-1985374
• 2-(2-Chloro-4-methylphenyl)propanenitrile

• Inchi： 1S/C10H10ClN/c1-7-3-4-9(8(2)6-12)10(11)5-7/h3-5,8H,1-2H3
• InChI Key： PXTMVUAJRAOUQS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C(C#N)C

Computed Properties

• Exact Mass: 179.0501770g/mol
• Monoisotopic Mass: 179.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2-Chloro-4-methylphenyl)propanenitrile

Introduction to 2-(2-Chloro-4-methylphenyl)propanenitrile (CAS No. 1823855-18-0)

2-(2-Chloro-4-methylphenyl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1823855-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic nitriles, characterized by a cyano group (-CN) attached to an aromatic ring system. The presence of both chloro and methyl substituents on the phenyl ring introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The structural motif of 2-(2-Chloro-4-methylphenyl)propanenitrile consists of a propyl chain linked to a phenyl ring that is substituted at the 2-position with a chlorine atom and at the 4-position with a methyl group. This specific arrangement imparts distinct reactivity patterns, enabling its use in various chemical transformations. The chloro substituent, in particular, is known to enhance electrophilic aromatic substitution reactions, while the methyl group provides steric hindrance that can influence reaction selectivity.

In recent years, 2-(2-Chloro-4-methylphenyl)propanenitrile has been explored as a key intermediate in the synthesis of biologically active molecules. Its utility stems from the ability to undergo nucleophilic addition reactions at the cyano group, followed by functionalization of the resulting amine derivatives. This makes it a versatile building block for constructing more complex structures, including heterocyclic compounds and pharmacophores.

One of the most compelling applications of CAS No. 1823855-18-0 is in the development of novel pharmaceutical agents. Researchers have leveraged its reactivity to design molecules with potential therapeutic effects against various diseases. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The chloro and methyl groups on the phenyl ring contribute to modulating binding interactions with biological targets, thereby fine-tuning the pharmacological profile of the resulting compounds.

Recent advances in medicinal chemistry have highlighted the importance of 2-(2-Chloro-4-methylphenyl)propanenitrile in fragment-based drug design. By employing this intermediate, scientists can rapidly assemble libraries of compounds for high-throughput screening. The structural features present in this molecule allow for rapid diversification while maintaining key pharmacophoric elements necessary for biological activity. Such approaches have accelerated the discovery pipeline for new drug candidates.

The agrochemical sector has also recognized the potential of CAS No. 1823855-18-0 as a precursor for developing novel pesticides and herbicides. The unique combination of functional groups in this compound enables its transformation into molecules that exhibit potent activity against pests while minimizing environmental impact. This aligns with global efforts to create sustainable agricultural solutions that are both effective and eco-friendly.

Synthetic methodologies involving 2-(2-Chloro-4-methylphenyl)propanenitrile have been refined to enhance efficiency and scalability. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have opened new avenues for constructing complex derivatives with precision. These advancements have not only improved yields but also reduced waste, making processes more environmentally benign.

The role of computational chemistry in studying 1823855-18-0 cannot be overstated. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict and optimize lead compounds more effectively. Such computational approaches are integral to modern drug discovery, complementing experimental efforts by providing rapid and cost-effective evaluations.

Future research directions may explore further modifications of 2-(2-Chloro-4-methylphenyl)propanenitrile to expand its utility in medicinal and agrochemical applications. For example, incorporating additional functional groups or exploring different substitution patterns could yield novel compounds with enhanced properties. The versatility of this intermediate ensures that it will remain a cornerstone in synthetic organic chemistry for years to come.

In conclusion, CAS No. 1823855-18-0, or 2-(2-Chloro-4-methylphenyl)propanenitrile, represents a significant advancement in chemical synthesis with broad applications across multiple industries. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative pharmaceuticals and agrochemicals. As scientific understanding continues to evolve, this compound will undoubtedly play an even greater role in shaping future discoveries.